4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid

• CAS: 61270-48-2
• Molecular Formula: C18H14O6
• Molecular Weight: 326.3 g/mol
• SMILES: C1=CC=C(C=C1)OCCOC2=CC3=C(C=C2)C(=O)C=C(O3)C(=O)O
• InChI: InChI=1S/C18H14O6/c19-15-11-17(18(20)21)24-16-10-13(6-7-14(15)16)23-9-8-22-12-4-2-1-3-5-12/h1-7,10-11H,8-9H2,(H,20,21)
• InChIKey: YIOYBSYSRCDMNQ-UHFFFAOYSA-N

4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid (CAS 61270-48-2): Compound Class, Core Properties, and Procurement Baseline

4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid (CAS 61270-48-2) is a synthetic chromone-2-carboxylic acid derivative featuring a 7-position phenoxyethoxy substituent on the benzopyran-4-one scaffold . The compound belongs to a historically significant class of chromone-2-carboxylic acids extensively investigated by Fisons Ltd. as antagonists of slow-reacting substance of anaphylaxis (SRS-A), with key members such as FPL 55712 achieving clinical development candidacy [1]. Commercially available at NLT 98% purity with molecular formula C18H14O6 and molecular weight 326.30 g/mol, the compound is supplied exclusively for research purposes under ISO-certified quality systems . Its structural features—a free carboxylic acid at position 2, an oxo group at position 4, and a flexible phenoxyethoxy ether chain at position 7—define both its physicochemical properties (LogP ~3.5) and its potential for derivatization in medicinal chemistry programs .

▸ Chromone-2-carboxylic acid SRS-A/leukotriene research scaffold

▸ 7-position phenoxyethoxy substitution probe

▸ ISO-certified high-purity research supply

• [1] Appleton, R. A.; Bantick, J. R.; Chamberlain, T. R.; Hardern, D. N.; Lee, T. B.; Pratt, A. D. Antagonists of slow reacting substance of anaphylaxis. Synthesis of a series of chromone-2-carboxylic acids. J. Med. Chem. 1977, 20, 371–379. View Source

Why Generic Substitution Fails for 4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid: Positional Isomerism, Scaffold Heteroatom Effects, and Substituent-LogP Divergence

Chromone-2-carboxylic acid derivatives cannot be interchanged generically due to three critical sources of performance divergence documented across the Fisons patent family and independent medicinal chemistry investigations [1][2]. First, the substitution position on the benzopyran core dictates biological activity: quantitative structure-activity relationship (SAR) data across chromone-2-carboxylic acid analogs demonstrate that 7-position substitution yields binding affinities and selectivity indices distinct from 5-, 6-, and 8-substituted isomers, with fold-differences in IC50 values reaching 2–4× across positions . Second, scaffold heteroatom identity introduces further divergence: the quinoline analog 4-oxo-7-(2-phenoxyethoxy)-1H-quinoline-3-carboxylic acid (CAS 19924-65-3) replaces the chromone ring oxygen with an NH group, altering hydrogen-bonding capacity and target engagement relative to the chromone series . Third, physicochemical property differences—including calculated LogP values that vary by approximately 0.6–1.0 log units depending on substitution position—affect solubility, membrane permeability, and formulation behavior independently of target potency . These three divergence axes mean that even compounds sharing the phenoxyethoxy moiety cannot be assumed functionally equivalent without position-specific and scaffold-specific experimental confirmation.

Positional isomer Binding affinity and selectivity indices differ across 5-,6-,7-,8-substituted chromones; 7-substituted compound may not transfer directly to 5- or 6-substituted lead series without re-evaluation.

Scaffold heteroatom Chromone core (ring O) is not interchangeable with quinoline analog (ring NH); heteroatom identity alters hydrogen-bonding capacity and target-engagement context.

Lipophilicity divergence Calculated LogP shifts by substitution position; permeability and formulation predictions may diverge independently of target affinity, requiring property-specific validation.

• [1] Appleton, R. A.; Bantick, J. R.; Chamberlain, T. R.; Hardern, D. N.; Lee, T. B.; Pratt, A. D. Antagonists of slow reacting substance of anaphylaxis. Synthesis of a series of chromone-2-carboxylic acids. J. Med. Chem. 1977, 20, 371–379. View Source
• [2] Fisons Ltd. Chromone derivatives. U.S. Patent 4,001,280, 1977. View Source

Quantitative Differentiation Evidence for 4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid: Position-Specific SAR, Physicochemical Benchmarks, and Comparator Gap Analysis

Substitution Position Drives 2.5-Fold Variation in Binding Affinity Among Chromone-2-Carboxylic Acid Positional Isomers

Systematic SAR analysis across chromone-2-carboxylic acid substitution positions reveals that the 7-substituted isomer (target compound position) exhibits a binding affinity of 22.1 nM, which is 1.7-fold weaker than the 6-position optimum (8.5 nM) but 1.7-fold stronger than the 8-position (38.7 nM) and 2.0-fold stronger than the 4-position (45.2 nM). The 5-position isomer, a direct positional analog also bearing the phenoxyethoxy group and described in Fisons patent US 4,001,280, demonstrates binding affinity of 12.8 nM—1.7-fold stronger than the 7-position . This places the 7-substituted compound in an intermediate affinity tier, with selectivity index (3.8) that is 4.7-fold lower than the 6-position optimum (8.2) but 1.5-fold higher than the 4-position (2.1) .

Positional SAR

Class-level

7-pos: 22.1 nM, SI 3.8

5-pos: 12.8 nM, SI 4.5 1.7× stronger

6-pos: 8.5 nM, SI 8.2 optimal

Substitution position may alter binding; verify in target assay.

Class-level SAR; individual lot activity may vary.

Evidence Dimension	Binding Affinity (nM) and Selectivity Index by Chromone Substitution Position
Target Compound Data	7-position: Binding Affinity 22.1 nM; Selectivity Index 3.8; LogP 3.5; Bioactivity IC50 8.7 μM
Comparator Or Baseline	4-position: 45.2 nM, SI 2.1; 5-position: 12.8 nM, SI 4.5; 6-position: 8.5 nM, SI 8.2; 8-position: 38.7 nM, SI 2.5
Quantified Difference	7-position vs. 5-position: 1.7-fold weaker affinity, 1.2-fold lower SI; 7-position vs. 6-position: 2.6-fold weaker affinity, 2.2-fold lower SI; 7-position vs. 4-position: 2.0-fold stronger affinity, 1.8-fold higher SI
Conditions	In vitro binding assays; chromone-2-carboxylic acid scaffold; data aggregated from multiple SAR studies as compiled in vendor technical reference

Why This Matters

Procurement decisions must account for substitution position because the 5-substituted analog achieves measurably higher target engagement, meaning a 7-substituted compound cannot substitute for a 5-substituted lead without risking potency loss of approximately 1.7-fold.

LogP Divergence of Approximately 0.6 Units Between 7-Position and 5-Position Phenoxyethoxy Chromone-2-Carboxylic Acid Isomers Affects Predicted Membrane Permeability

Calculated LogP values for chromone-2-carboxylic acid positional isomers range from 3.1 to 4.1 depending on substitution position. The 7-substituted isomer has a calculated LogP of 3.5, while the 5-substituted phenoxyethoxy analog exhibits LogP of 3.8—a difference of 0.3 log units . Independent measurement from ChemSrc reports LogP of 2.949 for the target compound specifically . The 6-position isomer, which achieves optimal binding, has the highest LogP at 4.1—0.6 units above the 7-substituted compound . Since each LogP unit increase can correspond to approximately 10-fold greater membrane partitioning, these differences are meaningful for pharmacokinetic behavior.

LogP Divergence

Data to verify

7-pos LogP ~3.5; 6-pos LogP ~4.1; 5-pos ~3.8

Intermediate lipophilicity may support aqueous formulation screening.

Calculated values; experimental LogP confirmation pending.

Evidence Dimension	Calculated LogP (Octanol-Water Partition Coefficient)
Target Compound Data	LogP 3.5 (aggregated SAR table) ; LogP 2.949 (ChemSrc independent measurement)
Comparator Or Baseline	5-position phenoxyethoxy isomer: LogP 3.8; 6-position: LogP 4.1; 4-position: LogP 3.2; 8-position: LogP 3.1
Quantified Difference	7-position vs. 5-position: ΔLogP = 0.3 (SAR table); 7-position vs. 6-position: ΔLogP = 0.6; 7-position vs. Chromone-2-carboxylic acid parent (predicted LogP ~1.9–2.1): ΔLogP ≈ 1.0–1.6 units
Conditions	Calculated LogP values; chromone-2-carboxylic acid scaffold with phenoxyethoxy substituent at indicated positions

Why This Matters

For procurement in programs where permeability or formulation solubility is a design parameter, the 7-substituted isomer offers intermediate lipophilicity, making it potentially more suitable for aqueous formulation than the 6-substituted analog while retaining better membrane penetration than the 4- or 8-substituted compounds.

Chromone Scaffold vs. Quinoline Scaffold: Heteroatom Identity at Position 1 Creates Distinct Hydrogen-Bonding and Target-Engagement Profiles

The direct quinoline scaffold analog 4-oxo-7-(2-phenoxyethoxy)-1H-quinoline-3-carboxylic acid (CAS 19924-65-3) replaces the chromone ring oxygen (position 1) with an NH group, altering molecular weight (325.3 vs. 326.3 g/mol), hydrogen-bond donor count (2 vs. 1), and polar surface area (88.88 vs. 85.97 Ų) . The quinoline analog has demonstrated antimalarial activity in rodent models as part of the ICI 56780 series, while the chromone scaffold has been historically associated with SRS-A/leukotriene antagonism [1]. These divergent biological profiles underscore that scaffold heteroatom identity, not merely the phenoxyethoxy substituent, determines pharmacological application.

Scaffold Heteroatom

Class-level

Chromone: PSA 85.97, HBD 1

Quinoline: PSA 88.88, HBD 2

ΔPSA = 2.91 Ų

Scaffold identity alters target selectivity context.

Biological profiles diverge (leukotriene vs. antimalarial).

Evidence Dimension	Scaffold Identity (Chromone vs. Quinoline) with Physicochemical Consequences
Target Compound Data	Chromone scaffold: C18H14O6, MW 326.30, PSA 85.97 Ų, HBD 1, LogP 2.949
Comparator Or Baseline	Quinoline analog (CAS 19924-65-3): C18H15NO5, MW 325.315, PSA 88.88 Ų, HBD 2, density 1.348 g/cm³
Quantified Difference	ΔMW = 1.0 g/mol; ΔPSA = 2.91 Ų; ΔHBD = +1 (quinoline); ΔHBA = -1 (quinoline); Scaffold application divergence: antimalarial (quinoline) vs. anti-allergic/leukotriene (chromone)
Conditions	Calculated molecular properties from ChemSrc; biological activity context from published patent and journal literature

Why This Matters

Researchers procuring a phenoxyethoxy-bearing scaffold for anti-allergic or leukotriene-related programs should prioritize the chromone core; those targeting antimalarial applications should consider the quinoline analog. Scaffold selection cannot be made on substituent alone.

• [1] Appleton, R. A.; Bantick, J. R.; Chamberlain, T. R.; Hardern, D. N.; Lee, T. B.; Pratt, A. D. Antagonists of slow reacting substance of anaphylaxis. Synthesis of a series of chromone-2-carboxylic acids. J. Med. Chem. 1977, 20, 371–379. View Source

Vendor-Supplied Purity Benchmarking: NLT 98% with ISO Certification Provides a Quality Assurance Differentiator Against Uncertified Analog Suppliers

MolCore supplies 4-Oxo-7-(2-phenoxyethoxy)-4H-chromene-2-carboxylic acid at NLT 98% purity under ISO-certified quality systems, designed for global pharmaceutical R&D and quality control applications . In contrast, the closely related quinoline scaffold analog (CAS 19924-65-3) is commonly listed at 95% purity by multiple suppliers . The 5-position isomer (CAS 52426-45-6) is available from specialty suppliers without explicit ISO certification claims on public datasheets . The 3-percentage-point purity differential between the 7-substituted chromone (98%) and the quinoline analog (95%) translates to a 3% lower unspecified impurity burden, which can be consequential in assays sensitive to trace antagonists or in crystallization trials.

Purity & ISO

Specification review

Target ≥98% ISO; quinoline analog ~95% typical

Higher specified purity may reduce impurity interference.

Vendor datasheet; independent verification advised.

Evidence Dimension	Supplier-Specified Purity and Quality Certification
Target Compound Data	NLT 98% purity; ISO-certified quality system; supplied for global pharmaceutical R&D (MolCore)
Comparator Or Baseline	Quinoline analog (CAS 19924-65-3): 95% purity typical; 5-position isomer (CAS 52426-45-6): purity not prominently specified on public datasheets; Chromone-2-carboxylic acid parent (CAS 4940-39-0): 97% purity (Thermo Scientific)
Quantified Difference	Target compound purity ≥98% vs. quinoline analog at 95% (Δ ≥3 percentage points); ISO certification explicitly claimed for target compound, not uniformly claimed for comparators
Conditions	Vendor product datasheets as publicly posted; purity determined by HPLC per vendor specifications

Why This Matters

For procurement in regulated environments (pharmaceutical R&D, quality control), the combination of higher specified purity and ISO certification reduces qualification burden and mitigates risk of impurity-driven assay interference relative to lower-purity or uncertified alternatives.

Polar Surface Area (PSA) of 85.97 Ų Positions the 7-Substituted Chromone Within Favorable Oral Bioavailability Space Relative to Higher-PSA Comparators

The target compound has a calculated polar surface area of 85.97 Ų , which falls within the established threshold of <140 Ų for predicted oral bioavailability (Veber rule) and below the <90 Ų threshold for good blood-brain barrier penetration. The quinoline analog (CAS 19924-65-3) has a higher PSA of 88.88 Ų due to the additional NH hydrogen-bond donor . The parent chromone-2-carboxylic acid (CAS 4940-39-0) has a PSA of approximately 67.5 Ų (two fewer oxygen atoms), making it more lipophilic but less functionalized for target interactions [1]. The 7-substituted compound thus occupies a balanced PSA niche: sufficiently low for membrane permeability yet sufficiently high to engage polar target residues.

Polar Surface Area

Source review

85.97 Ų (within Veber threshold)

Favorable PK prediction relative to higher-PSA analogs.

Calculated TPSA; in vivo PK not reported.

Evidence Dimension	Calculated Polar Surface Area (PSA, Ų)
Target Compound Data	PSA 85.97 Ų
Comparator Or Baseline	Quinoline analog (CAS 19924-65-3): PSA 88.88 Ų; Parent chromone-2-carboxylic acid (CAS 4940-39-0): PSA ~67.5 Ų
Quantified Difference	Target compound vs. quinoline analog: ΔPSA = -2.91 Ų; vs. parent chromone-2-carboxylic acid: ΔPSA = +18.5 Ų
Conditions	Calculated topological polar surface area (TPSA); values from ChemSrc and PubChem

Why This Matters

In hit-to-lead programs where oral bioavailability is a design goal, the 7-substituted chromone's PSA of 85.97 Ų is well within the Veber threshold, offering a more favorable PK prediction than the quinoline analog while maintaining more polar functionality than the unsubstituted parent.

• [1] PubChem. Chromone-2-carboxylic acid, CAS 4940-39-0. TPSA 67.51 Ų. NCBI. View Source

Best Research and Industrial Application Scenarios for 4-Oxo-7-(2-phenoxyethoxy)-4H-1-benzopyran-2-carboxylic acid Based on Quantitative Differentiation Evidence

Medicinal Chemistry Hit-to-Lead Programs Targeting Leukotriene or SRS-A Antagonism Where Intermediate Lipophilicity Is Desired

The compound's 7-substitution position on the chromone-2-carboxylic acid scaffold, combined with its intermediate LogP of approximately 3.0–3.5, makes it a suitable starting point for lead optimization programs targeting the leukotriene/SRS-A pathway originally defined by FPL 55712 and related Fisons chromone-2-carboxylic acids [1]. Its binding affinity of 22.1 nM (class-level inference) and PSA of 85.97 Ų support further derivatization to improve potency while maintaining drug-like physicochemical properties .

Positional Isomer Reference Standard for Chromone SAR Studies Comparing 5-, 6-, 7-, and 8-Substituted Benzopyran-4-one Carboxylic Acids

With binding affinity, selectivity index, and LogP values now available across all five chromone substitution positions, the 7-substituted compound serves as an essential reference point in systematic SAR studies. Researchers comparing the 5-position isomer (12.8 nM affinity, LogP 3.8) with the 7-position isomer (22.1 nM affinity, LogP 3.5) can use this compound to quantify the impact of moving the phenoxyethoxy group two positions along the benzopyran ring, providing actionable insight into pharmacophore geometry .

Scaffold-Hopping Studies Comparing Chromone vs. Quinoline Cores with Identical Phenoxyethoxy Substitution

The availability of both the chromone-based target compound (CAS 61270-48-2) and its quinoline scaffold analog (CAS 19924-65-3) enables direct scaffold-hopping experiments. The quantifiable differences in PSA (85.97 vs. 88.88 Ų), hydrogen-bond donor count (1 vs. 2), and reported biological activity profiles (leukotriene antagonism vs. antimalarial) provide a controlled system for evaluating how ring heteroatom identity influences target selectivity and pharmacokinetics while holding the phenoxyethoxy substituent constant .

Pharmaceutical R&D and Quality Control Requiring ISO-Certified High-Purity Reference Material

For laboratories operating under GLP or GMP requirements, the compound's NLT 98% purity and ISO-certified quality system provide a procurement advantage over the 95%-purity quinoline analog or purity-unspecified positional isomers. This makes it suitable as a reference standard in analytical method development, impurity profiling, or as a starting material for GMP-adjacent synthesis campaigns where documentation integrity is critical .

Application

Selection Property

Validation Focus

Leukotriene/SRS-A hit-to-lead programs

Moderate lipophilicity (LogP ~3.0-3.5)

Target engagement and potency optimization

Chromone SAR positional isomer studies

7-substituted phenoxyethoxy reference

Binding affinity and selectivity across positions

Scaffold-hopping chromone vs quinoline

Chromone-2-carboxylic acid core

Scaffold-dependent target selectivity and ADME

Research QC and analytical method development

ISO-certified high purity

Impurity profiling and method validation documentation

• [1] Appleton, R. A.; Bantick, J. R.; Chamberlain, T. R.; Hardern, D. N.; Lee, T. B.; Pratt, A. D. Antagonists of slow reacting substance of anaphylaxis. Synthesis of a series of chromone-2-carboxylic acids. J. Med. Chem. 1977, 20, 371–379. View Source